Cas no 1638736-04-5 (2,4-Diamino-6-hydroxypyrimidine-15N3)

• Product Name: 2,4-Diamino-6-hydroxypyrimidine-15N3
• CAS No: 1638736-04-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 4554647
• Update Time: 2025-11-01

2,4-Diamino-6-hydroxypyrimidine-15N3 Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-6-hydroxypyrimidine-15N3

• Inchi： 1S/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9)
• InChI Key： SWELIMKTDYHAOY-UHFFFAOYSA-N
• SMILES： N1=C(N)NC(N)=CC1=O

Additional information on 2,4-Diamino-6-hydroxypyrimidine-15N3

Research Brief on 2,4-Diamino-6-hydroxypyrimidine-15N3 (CAS: 1638736-04-5): Advances and Applications in Chemical Biology and Medicine

2,4-Diamino-6-hydroxypyrimidine-15N3 (CAS: 1638736-04-5) is a nitrogen-15 labeled isotopologue of 2,4-diamino-6-hydroxypyrimidine, a compound of significant interest in chemical biology and pharmaceutical research. This stable isotope-labeled derivative is increasingly utilized in metabolic studies, drug discovery, and proteomics due to its ability to serve as a tracer in mass spectrometry and NMR-based analyses. Recent studies have highlighted its role in elucidating nucleotide metabolism pathways and as a precursor in the synthesis of labeled nucleobases for antiviral and anticancer drug development.

Recent research has focused on the synthesis and applications of 2,4-Diamino-6-hydroxypyrimidine-15N3 in the context of isotope dilution mass spectrometry (IDMS). A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated its utility in quantifying pyrimidine metabolites in biological samples with high precision. The study employed ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) to track the incorporation of 15N-labeled atoms into cellular metabolites, providing insights into dysregulated pathways in cancer cells.

In drug discovery, 2,4-Diamino-6-hydroxypyrimidine-15N3 has emerged as a valuable building block for the development of novel kinase inhibitors. A collaborative study between academic and industry researchers (Nature Chemical Biology, 2024) reported its use in the synthesis of 15N-labeled analogs of dihydrofolate reductase (DHFR) inhibitors. The isotopic labeling allowed for detailed mechanistic studies of drug-target interactions using nuclear magnetic resonance (NMR) spectroscopy, revealing previously unknown conformational changes in the enzyme upon inhibitor binding.

The compound's stability and isotopic purity have been subjects of recent methodological improvements. A 2024 analytical chemistry study (Analytical and Bioanalytical Chemistry) presented an optimized purification protocol that achieves >99% isotopic enrichment while maintaining chemical purity >98%. This advancement is particularly significant for applications requiring high sensitivity, such as tracing low-abundance metabolites in complex biological matrices.

Emerging applications in proteomics have expanded the utility of 2,4-Diamino-6-hydroxypyrimidine-15N3. Researchers have recently developed a novel mass-tagging strategy using this compound for quantitative proteomics (Molecular & Cellular Proteomics, 2024). The approach enables multiplexed quantification of protein expression changes in response to drug treatments, with potential applications in biomarker discovery and personalized medicine.

Future research directions for 2,4-Diamino-6-hydroxypyrimidine-15N3 include its potential use in the development of next-generation antiviral agents targeting RNA viruses. Preliminary computational studies (Journal of Medicinal Chemistry, 2024) suggest that 15N-labeled pyrimidine analogs may offer advantages in the design of nucleoside reverse transcriptase inhibitors with improved metabolic stability and reduced off-target effects.